Cas no 864292-36-4 (6-bromo-2,4-dichloro-8-methoxy-quinazoline)

• Product Name: 6-bromo-2,4-dichloro-8-methoxy-quinazoline
• CAS No: 864292-36-4
• MF: C₉H₅BrCl₂N₂O
• MW: 307.958799123764
• MDL: MFCD17392824
• CID: 1040109
• PubChem ID: 70700760
• Update Time: 2025-05-20

6-bromo-2,4-dichloro-8-methoxy-quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,4-dichloro-8-methoxyquinazoline
• 6-Bromo-2,4-dichloro-8-methoxyquizoline
• SKBFVHGHVQYHSR-UHFFFAOYSA-N
• 3533AC
• SY039399
• AX8237342
• 6-bromo-2,4-dichloro-8-methoxy-quinazoline
• A863196
• MFCD17392824
• SCHEMBL16167165
• DTXSID90743555
• AC2124
• 864292-36-4
• DS-18446
• AKOS016006536
• CS-0314507
• DB-124212

• MDL： MFCD17392824
• Inchi： 1S/C9H5BrCl2N2O/c1-15-6-3-4(10)2-5-7(6)13-9(12)14-8(5)11/h2-3H,1H3
• InChI Key： SKBFVHGHVQYHSR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(=C(N=C(N=2)Cl)Cl)C=1)OC

Computed Properties

• Exact Mass: 305.89623g/mol
• Monoisotopic Mass: 305.89623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 4.1

Experimental Properties

• Boiling Point: 361.6±42.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-bromo-2,4-dichloro-8-methoxy-quinazoline

6-Bromo-2,4-dichloro-8-methoxy-quinazoline (CAS No. 864292-36-4): A Versatile Quinazoline Derivative for Pharmaceutical and Research Applications

6-Bromo-2,4-dichloro-8-methoxy-quinazoline (CAS No. 864292-36-4) is a highly specialized quinazoline derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This heterocyclic compound belongs to the quinazoline family, known for their diverse biological activities and applications in medicinal chemistry. The unique combination of bromo, dichloro, and methoxy substituents on the quinazoline core makes this compound particularly valuable for drug discovery programs and as a building block in organic synthesis.

In recent years, researchers have shown increasing interest in halogenated quinazoline derivatives due to their potential as kinase inhibitors and anticancer agents. The 6-bromo-2,4-dichloro substitution pattern on this compound offers excellent opportunities for further functionalization through cross-coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules. The 8-methoxy group adds another dimension of reactivity and influences the compound's electronic properties, potentially affecting its biological activity.

The pharmaceutical industry has been actively exploring modified quinazoline scaffolds for developing new therapeutic agents. 6-Bromo-2,4-dichloro-8-methoxy-quinazoline serves as a key precursor in the synthesis of potential drug candidates targeting various diseases. Its structural features allow for precise modifications that can optimize pharmacokinetic properties and target specificity. Researchers particularly value this compound for its potential in creating selective kinase inhibitors, which represent one of the most promising areas in cancer treatment development.

From a synthetic chemistry perspective, CAS 864292-36-4 offers multiple reactive sites for diverse chemical transformations. The bromine atom at position 6 enables various palladium-catalyzed cross-coupling reactions, while the chlorine atoms at positions 2 and 4 can undergo nucleophilic substitution reactions. These characteristics make the compound exceptionally versatile for constructing complex molecular architectures. The growing demand for functionalized quinazoline building blocks in medicinal chemistry has increased the commercial importance of this specialized intermediate.

Recent advances in heterocyclic chemistry have highlighted the importance of halogenated nitrogen-containing compounds like 6-bromo-2,4-dichloro-8-methoxy-quinazoline. The compound's solubility profile, typically soluble in common organic solvents such as DMSO, DMF, and dichloromethane, makes it convenient for various chemical manipulations. Analytical chemists often characterize this compound using techniques like HPLC, mass spectrometry, and NMR spectroscopy to ensure purity and confirm structural identity, which are critical parameters for research applications.

The stability of 6-bromo-2,4-dichloro-8-methoxy-quinazoline under various conditions has been a subject of research interest. Proper storage recommendations typically include protection from light and moisture at controlled temperatures to maintain the compound's integrity over extended periods. These storage considerations are particularly important for researchers who require consistent quality in their synthetic work. The compound's crystalline form and melting point characteristics have also been documented to aid in identification and quality control processes.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to access functionalized quinazolines like CAS 864292-36-4. Recent publications have described improved synthetic methodologies that reduce hazardous byproducts and improve atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis while maintaining the high purity standards required for research applications.

The commercial availability of 6-bromo-2,4-dichloro-8-methoxy-quinazoline from specialized chemical suppliers has facilitated its adoption in various research programs. Pricing and availability can vary depending on purity grades and quantities required, with many suppliers offering custom synthesis options for bulk quantities. Researchers should verify certificates of analysis and ensure proper handling procedures are followed when working with this compound in laboratory settings.

Looking toward future applications, 864292-36-4 continues to attract interest as a building block for targeted drug delivery systems and bioconjugation strategies. The compound's multiple reactive sites offer opportunities for creating sophisticated drug conjugates or probes for biological studies. As the understanding of quinazoline pharmacology deepens, derivatives of this core structure may find expanded applications in addressing unmet medical needs.

Quality control remains paramount when working with 6-bromo-2,4-dichloro-8-methoxy-quinazoline, particularly for pharmaceutical applications. Analytical methods development for this compound typically focuses on achieving high resolution in separating potential impurities. The compound's chromatographic behavior and spectroscopic fingerprints have been well-characterized to support these quality assurance processes in research and development settings.

In conclusion, 6-bromo-2,4-dichloro-8-methoxy-quinazoline (CAS No. 864292-36-4) represents a valuable tool for medicinal chemists and researchers working in drug discovery. Its unique substitution pattern and versatile reactivity profile make it an important building block for developing new therapeutic agents and studying structure-activity relationships. As research into quinazoline-based compounds continues to advance, this specialized intermediate will likely play an increasingly significant role in the development of novel bioactive molecules.